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Compound of Interest

Compound Name: Iodorphine

Cat. No.: B10829100 Get Quote

For Immediate Release

Summary: Iodorphine is a potent synthetic opioid analytical reference standard intended for

research and forensic applications.[1] Due to its classification as a hazardous substance and a

controlled substance, stringent disposal procedures are required to ensure personnel safety

and regulatory compliance. This guide provides essential safety information and step-by-step

instructions for the proper disposal of Iodorphine in a laboratory setting.

Immediate Safety and Handling Precautions
Iodorphine is categorized as an opioid and has been shown to induce respiratory depression

in animal models.[1] Therefore, all handling and disposal procedures must be conducted with

appropriate personal protective equipment (PPE), including a lab coat, safety glasses with side

shields, and gloves. All manipulations should be performed in a well-ventilated area or under a

chemical fume hood to avoid inhalation.

Regulatory Framework
The disposal of Iodorphine is governed by regulations from the Drug Enforcement

Administration (DEA) for controlled substances and the Environmental Protection Agency

(EPA) for hazardous waste.[2][3][4] It is the responsibility of the waste generator to ensure that

all disposal methods comply with federal, state, and local regulations.[5]

Step-by-Step Disposal Protocol
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The primary and required method for the disposal of Iodorphine is through a DEA-registered

reverse distributor. This ensures that the material is handled, transported, and destroyed in a

compliant and secure manner.

Step 1: Segregation and Labeling

Do not mix Iodorphine waste with other chemical or non-hazardous waste streams.

All containers holding Iodorphine waste must be clearly labeled as "Hazardous Waste -

Iodorphine" and include the appropriate hazard pictograms.

Step 2: Arrange for Disposal with a DEA-Registered Reverse Distributor

Contact your institution's Environmental Health and Safety (EHS) department to coordinate

the disposal. They will have established procedures and contracts with certified hazardous

waste and controlled substance disposal vendors.

A reverse distributor is authorized by the DEA to acquire controlled substances from another

registrant for the purpose of return or destruction.[6]

Step 3: Documentation

Proper documentation is critical. When the reverse distributor takes possession of the

Iodorphine, they are responsible for completing a DEA Form 41, which documents the

destruction of the controlled substance.[6]

The laboratory must maintain a copy of this record for a minimum of two years.[7]

Step 4: On-Site Destruction (If Permitted and Necessary)

On-site destruction of controlled substances is highly regulated and generally not

recommended unless specific DEA authorization is obtained.

The DEA standard for destruction is that the substance must be rendered "non-retrievable,"

meaning it is permanently altered to an unusable state.[7][8] Incineration is currently the

primary method the DEA has reviewed that meets this standard.[6]
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Any on-site destruction must be witnessed by two authorized employees, and a DEA Form

41 must be completed and filed.[7]

Data Presentation
Table 1: Chemical and Physical Properties of Iodorphine

Property Value

Formal Name
1-(1-(1-(4-iodophenyl)ethyl)piperidin-4-yl)-1,3-

dihydro-2H-benzo[d]imidazol-2-one

Molecular Formula C₂₀H₂₂IN₃O

Molecular Weight 447.3 g/mol

Purity ≥98%

Formulation A crystalline solid

Storage -20°C

Stability ≥ 5 years

Source: Cayman Chemical[1]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Iodorphine in a research setting. This process ensures that all safety and regulatory

requirements are met.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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